Cas no 1871732-95-4 (4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine)

• Product Name: 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine
• CAS No: 1871732-95-4
• MF: C₉H₉N₃S
• MW: 191.252859830856
• CID: 6196887
• PubChem ID: 87395275
• Update Time: 2025-08-05

4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 4-(4-methylpyridin-2-yl)-1,3-thiazol-2-amine
• SCHEMBL2486428
• EN300-1176032
• 1871732-95-4
• 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine

• Inchi： 1S/C9H9N3S/c1-6-2-3-11-7(4-6)8-5-13-9(10)12-8/h2-5H,1H3,(H2,10,12)
• InChI Key： MMZKHCCFUJXZCL-UHFFFAOYSA-N
• SMILES： S1C(N)=NC(=C1)C1C=C(C)C=CN=1

Computed Properties

• Exact Mass: 191.05171847g/mol
• Monoisotopic Mass: 191.05171847g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 80Ų

Additional information on 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine

Introduction to 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine (CAS No. 1871732-95-4)

4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine, with the CAS number 1871732-95-4, is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of thiazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine makes it a promising candidate for various pharmacological studies, particularly in the areas of anti-inflammatory, anti-cancer, and neuroprotective agents.

The molecular formula of 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine is C₁₀H₁₀N₃S, and its molecular weight is 198.27 g/mol. The compound features a thiazole ring fused with a pyridine moiety, which contributes to its distinctive chemical properties and biological activity. The presence of the methyl group on the pyridine ring further enhances its lipophilicity and stability, making it an attractive target for drug development.

In recent years, extensive research has been conducted to explore the potential therapeutic applications of 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, which are involved in various inflammatory diseases. This makes it a potential candidate for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory effects, 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine has also demonstrated promising anti-cancer properties. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways such as p53 and Bcl-2. Additionally, it has shown efficacy in inhibiting tumor growth and metastasis in preclinical models of various cancers, including breast cancer and lung cancer. These findings suggest that this compound could be a valuable addition to the arsenal of anti-cancer drugs.

In the realm of neuroprotection, 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine has been investigated for its potential to protect neurons from oxidative stress and neurodegeneration. Studies have shown that it can reduce oxidative damage by scavenging free radicals and enhancing antioxidant defenses. This property makes it a potential therapeutic agent for neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine has also been studied to assess its suitability for clinical use. Preliminary data indicate that it exhibits good oral bioavailability and a favorable half-life, which are important factors for drug development. However, further studies are needed to fully understand its metabolism and potential drug interactions.

In conclusion, 4-(4-Methylpyridin-2-yl)-1,3-thiazol-2-amine (CAS No. 1871732-95-4) is a versatile compound with a wide range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound holds promise for addressing various unmet medical needs.